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Compound of Interest

Compound Name: LEB-03-145

Cat. No.: B12402045 Get Quote

Essential Safety and Handling Guide for LEB-03-
145
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling LEB-03-145, a WEE1 deubiquitinase-targeting chimera (DUBTAC).

The information is intended for researchers, scientists, and professionals in drug development

to ensure the safe handling and use of this compound in a laboratory setting.

Compound Overview: LEB-03-145 is a chemical probe consisting of Adavosertib (AZD1775), a

potent WEE1 inhibitor, linked to EN523, an OTUB1 recruiter. Due to the nature of its

components, LEB-03-145 should be handled with care, following the safety guidelines

established for its most hazardous constituent, Adavosertib.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to minimize exposure and ensure personal

safety. The following table summarizes the required PPE for handling LEB-03-145, based on

the safety data sheet for Adavosertib.
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Protection Type Specification Purpose

Eye Protection
Safety glasses with side-

shields or goggles.

Protects eyes from splashes or

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact with the

compound.

Skin and Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for large quantities or when

generating dust.

Minimizes inhalation of dust or

aerosols.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.

Handling and Storage:

Engineering Controls: Handle LEB-03-145 in a well-ventilated area, preferably in a chemical

fume hood.

Storage: Store in a tightly sealed container in a cool, dry place.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory

support.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill and Disposal Procedures:

Spill Containment: In case of a spill, wear appropriate PPE, absorb the spill with inert

material, and collect it in a sealed container for disposal.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations

for chemical waste.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of

LEB-03-145 from receipt to disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of LEB-03-145.

Mechanism of Action: WEE1 DUBTAC Signaling
Pathway
LEB-03-145 functions by recruiting the deubiquitinase OTUB1 to the WEE1 protein, leading to

its stabilization. The diagram below provides a simplified representation of this signaling

pathway.
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Caption: Simplified Signaling Pathway of LEB-03-145.
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[https://www.benchchem.com/product/b12402045#personal-protective-equipment-for-
handling-leb-03-145]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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